![molecular formula C20H23NO4 B2763116 N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(4-methoxyphenyl)propanamide CAS No. 1705479-17-9](/img/structure/B2763116.png)
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(4-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(4-methoxyphenyl)propanamide, commonly known as DHBP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DHBP belongs to the class of compounds known as benzofuran derivatives and has been studied for its pharmacological properties.
Scientific Research Applications
- The benzofuran moiety in this compound has been associated with anticancer activity. Some natural products containing dibenzo[b,d]furan fragments exhibit remarkable effects against cancer cells . Researchers are exploring the potential of this compound as an anticancer agent, particularly in targeting specific pathways or receptors involved in cancer progression.
- Dibenzo[b,d]furan derivatives have demonstrated antimicrobial activity. Compounds containing this core structure can inhibit microbial growth and may find applications in treating infections . Investigating the specific mechanisms by which this compound affects microbial pathogens could lead to novel therapeutic strategies.
- The compound’s structure suggests potential interactions with neurotransmitter systems. For instance, 5-(2-aminopropyl)-2,3-dihydrobenzofuran (5-APDB) and 6-(2-aminopropyl)-2,3-dihydrobenzofuran (6-APDB) are related compounds with entactogenic properties . Further research could explore its impact on neurotransmitter release and receptor binding.
- Some dibenzo[b,d]furan-based compounds have been tested as protein tyrosine phosphatase 1B (PTP1B) inhibitors. PTP1B plays a role in diabetes mellitus, making these compounds potential therapeutic agents for managing diabetes . Investigating their selectivity and efficacy is crucial.
- Dibenzo[b,d]furans have shown anti-inflammatory and antioxidant properties. This compound class could contribute to drug development for inflammatory conditions and oxidative stress-related diseases . Researchers may explore its effects on specific inflammatory pathways and oxidative stress markers.
- Developing efficient synthetic methods for dibenzo[b,d]furans is essential. While metal complex catalysis is commonly employed, photochemical approaches offer an alternative. The photochemical synthesis of naphtho[1,2-b]benzofuran derivatives from 2,3-disubstituted benzofurans involves photocyclization and subsequent aromatization . Researchers continue to explore novel synthetic routes.
Anticancer Potential
Antimicrobial Properties
Neurotransmitter Modulation
Protein Tyrosine Phosphatase Inhibition
Anti-Inflammatory and Antioxidant Effects
Synthetic Methods and Photochemical Approaches
properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4/c1-24-17-6-2-14(3-7-17)4-9-20(23)21-13-18(22)15-5-8-19-16(12-15)10-11-25-19/h2-3,5-8,12,18,22H,4,9-11,13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWOAKXVFMTHPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC3=C(C=C2)OCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(4-methoxyphenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.